Cas no 1803591-23-2 (4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride)

• Product Name: 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride
• CAS No: 1803591-23-2
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• MDL: MFCD28954438
• CID: 4616814
• PubChem ID: 119031998
• Update Time: 2025-06-15

4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-fluorophenyl)methyl]oxan-4-amine hydrochloride
• 4-[(4-fluorophenyl)methyl]oxan-4-amine;hydrochloride
• Z2218554924
• 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride

• MDL： MFCD28954438
• Inchi： 1S/C12H16FNO.ClH/c13-11-3-1-10(2-4-11)9-12(14)5-7-15-8-6-12;/h1-4H,5-9,14H2;1H
• InChI Key： DMTBELRLOPOUJD-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CC1(CCOCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 35.2

4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride

Introduction to 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride (CAS No. 1803591-23-2)

4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride, also known by its CAS number 1803591-23-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a fluorinated phenyl group and a morpholine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The morpholine ring in 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride plays a crucial role in its pharmacological properties. Morpholines are widely used in drug design due to their ability to enhance solubility, stability, and bioavailability. The presence of the fluorine atom on the phenyl ring further modulates the compound's interactions with biological targets, potentially improving its selectivity and efficacy.

Recent studies have explored the potential of 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and anxiety. The ability to fine-tune these neurotransmitter systems makes 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride a promising candidate for further investigation in psychiatric disorders.

In addition to its potential in neurological disorders, 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride has been extensively evaluated. It exhibits good oral bioavailability, which is crucial for developing it as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs via hepatic enzymes, with the major metabolites being excreted in urine and feces. These characteristics make it suitable for long-term use in chronic conditions.

Safety assessments of 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride have shown it to be well-tolerated at therapeutic doses. Preclinical toxicity studies have not revealed any significant adverse effects on major organs or systems. However, as with any new drug candidate, ongoing clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its formulation, delivery methods, and combination therapies to enhance its clinical benefits. For instance, researchers are exploring the use of nanotechnology to improve the drug's delivery to target tissues and reduce side effects.

In conclusion, 4-[(4-Fluorophenyl)methyl]oxan-4-amine hydrochloride (CAS No. 1803591-23-2) represents a promising compound with potential applications in treating neurological disorders, inflammation, and other chronic conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.